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Compound of Interest

4-(3,4-Dimethoxyphenyl)-3-buten-
Compound Name:

2-one
CAS No.: 15001-27-1
Cat. No.: B079711

Get Quote

Executive Summary: The Pharmacokinetic
Imperative

Curcumin (diferuloylmethane) is a "privileged structure” in medicinal chemistry, exhibiting
potent anti-inflammatory and antineoplastic activity. However, its clinical translation is severely
hampered by pharmacokinetic failure. The central

-diketone moiety of curcumin is metabolically unstable, undergoing rapid hydrolysis and
enzymatic reduction in vivo.

Veratralacetone (4-(3,4-dimethoxyphenyl)-3-buten-2-one) represents a strategic class of
Monocarbonyl Analogs of Curcumin (MACS). By truncating the curcumin scaffold into a "half-
curcumin” enone structure and eliminating the labile

-diketone, researchers can retain the essential Michael acceptor pharmacophore while
significantly enhancing metabolic stability and oral bioavailability.
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This guide provides a rigorous technical framework for synthesizing, characterizing, and

validating Veratralacetone as a research tool for Nrf2/NF-

B pathway modulation.

Part 1: Chemical Rationale & Stability

The primary failure mode of curcumin is the hydrolysis of its heptadienedione bridge.

Veratralacetone replaces this with a stable

-unsaturated ketone (enone) linked to a veratryl (3,4-dimethoxyphenyl) ring.
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Part 2: Chemical Synthesis Protocol

Methodology: Claisen-Schmidt Condensation Objective: Selective synthesis of the mono-

condensed product (Veratralacetone) over
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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